Cas no 1016765-33-5 (1-[(2-Nitrophenyl)methyl]-1,4-diazepane)

• Product Name: 1-[(2-Nitrophenyl)methyl]-1,4-diazepane
• CAS No: 1016765-33-5
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• MDL: MFCD09803460
• CID: 4675953
• Update Time: 2025-08-05

1-[(2-Nitrophenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(2-NITROPHENYL)METHYL]-1,4-DIAZEPANE
• 1-[(2-Nitrophenyl)methyl]-1,4-diazepane

• MDL： MFCD09803460
• Inchi： 1S/C12H17N3O2/c16-15(17)12-5-2-1-4-11(12)10-14-8-3-6-13-7-9-14/h1-2,4-5,13H,3,6-10H2
• InChI Key： UNXJKBXWPLZQFA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CN1CCNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Topological Polar Surface Area: 61.1

Additional information on 1-[(2-Nitrophenyl)methyl]-1,4-diazepane

1-[(2-Nitrophenyl)methyl]-1,4-diazepane: A Comprehensive Overview

The compound with CAS No. 1016765-33-5, commonly referred to as 1-[(2-Nitrophenyl)methyl]-1,4-diazepane, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its research.

1,4-Diazepane is a seven-membered ring containing two nitrogen atoms at positions 1 and 4. The presence of the 2-nitrophenyl group attached to the 1-position of the diazepane ring introduces interesting electronic and steric effects. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its biological activity. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacokinetic profiles of similar compounds.

The synthesis of 1-[(2-Nitrophenyl)methyl]-1,4-diazepane involves a multi-step process that typically begins with the preparation of the diazepane ring. One common approach is the cyclocondensation of an appropriate diamine with a carbonyl compound under specific reaction conditions. The introduction of the 2-nitrophenylmethyl group is then achieved through nucleophilic substitution or alkylation reactions. Researchers have explored various catalysts and reaction conditions to optimize this process, leading to higher yields and better purity.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. For instance, 1,4-diazepane derivatives have been investigated for their ability to act as templates for drug design. The 2-nitrophenyl group adds an additional layer of functionality, making it possible to explore its role in modulating biological pathways. Recent studies have focused on its interaction with various enzymes and receptors, providing valuable insights into its mechanism of action.

In terms of applications, 1-[(2-Nitrophenyl)methyl]-1,4-diazepane has shown promise in the field of medicinal chemistry. Its ability to form stable complexes with metal ions has led to explorations in coordination chemistry and materials science. Additionally, researchers have examined its potential as an intermediate in the synthesis of bioactive compounds. These findings underscore the versatility of this compound across multiple disciplines.

Recent advancements in computational chemistry have also contributed significantly to our understanding of this compound. By employing molecular modeling techniques, scientists have been able to predict its electronic properties and reactivity with unprecedented accuracy. Such studies have not only enhanced our theoretical knowledge but also guided experimental efforts toward more efficient synthesis routes and novel applications.

In conclusion, 1-[(2-Nitrophenyl)methyl]-1,4-diazepane represents a compelling example of how structural modifications can lead to versatile compounds with wide-ranging applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.